Cas no 138473-86-6 ([1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy-)

[1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy- structure
138473-86-6 structure
Product Name:[1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy-
CAS No:138473-86-6
MF:C13H8F2O4
MW:266.197031021118
CID:203714
PubChem ID:192293
Update Time:2025-04-19

[1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylicacid, 2',4'-difluoro-4,5-dihydroxy-
    • 5-(2,4-difluorophenyl)-2,3-dihydroxybenzoic acid
    • 2',4'-difluoro-4,5-dihydroxybiphenyl-3-carboxylic acid
    • 3-Hydroxydiflunisal
    • 3-Hydroxy-diflunisal
    • 138473-86-6
    • DTXSID10160689
    • Inchi: 1S/C13H8F2O4/c14-7-1-2-8(10(15)5-7)6-3-9(13(18)19)12(17)11(16)4-6/h1-5,16-17H,(H,18,19)
    • InChI Key: CFMLSPVNKGETAQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1C=C(C(=C(C(=O)O)C=1)O)O)F

Computed Properties

  • Exact Mass: 266.03904
  • Monoisotopic Mass: 266.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: nothing
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.542
  • Boiling Point: 447.7°C at 760 mmHg
  • Flash Point: 224.6°C
  • Refractive Index: 1.631
  • PSA: 77.76
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